Cas no 1092103-22-4 (ent-11β-Hydroxyatis-16-ene-3,14-dione)

ent-11β-Hydroxyatis-16-ene-3,14-dione Properties

Names and Identifiers

• ent-11β-Hydroxyatis-16-ene-3,14-dione
• ent-11β-Hydroxyatis-16-ene-3,14-
• ent-11beta-Hydroxyatis-16-ene-3,14-dione
• HY-N3811
• CS-0024261
• DA-63213
• AKOS032961915
• ent-11
• F92827
• 1092103-22-4
• (1S,4S,9R,10S,11R,12R)-11-hydroxy-5,5,9-trimethyl-16-methylidenetetracyclo[10.2.2.01,10.04,9]hexadecane-6,14-dione
• A-Hydroxyatis-16-ene-3,14-dione
• +Expand

• InChIKey： ONJRISGOJDDBNB-GURBOLKESA-N
• Inchi： InChI=1S/C20H28O3/c1-11-10-20-8-5-13-18(2,3)14(21)6-7-19(13,4)17(20)16(23)12(11)9-15(20)22/h12-13,16-17,23H,1,5-10H2,2-4H3/t12-,13-,16-,17+,19-,20-/m1/s1
• SMILES： C[C@@]12CCC(=O)C([C@H]1CC[C@]34[C@H]2[C@@H]([C@H](CC3=O)C(=C)C4)O)(C)C

Computed Properties

• Exact Mass: 316.20400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 316.20384475g/mol
• Heavy Atom Count: 23
• Complexity: 618
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 3.30420
• PSA: 54.37000
• Boiling Point: 465.7±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 249.5±25.2 °C
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids